Cas no 25773-00-6 (Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate)

• Product Name: Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate
• CAS No: 25773-00-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 2130211
• PubChem ID: 23160726
• Update Time: 2025-05-19

Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-[2-(dimethylamino)ethoxy]Benzoic acid ethyl ester
• Ethyl 4-(2-(dimethylamino)ethoxy)benzoate
• DB-367210
• ethyl 4-(2-dimethylaminoethoxy)benzoate
• Ethyl 4-(2-dimethylaminoethoxy)-benzoate
• Ethyl 4-(2-dimethylamino-ethoxy)-benzoate
• O11782
• Ethyl4-(2-(dimethylamino)ethoxy)benzoate
• ethyl 4-[2-(dimethylamino)ethoxy]benzoate
• GFOLGIRJSKEGEW-UHFFFAOYSA-N
• 25773-00-6
• AKOS009223487
• AS-50289
• SCHEMBL3134314
• Benzoic acid, 4-[2-(dimethylamino)ethoxy]-, ethyl ester
• Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate

• Inchi： 1S/C13H19NO3/c1-4-16-13(15)11-5-7-12(8-6-11)17-10-9-14(2)3/h5-8H,4,9-10H2,1-3H3
• InChI Key： GFOLGIRJSKEGEW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC)=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate

Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate (CAS No. 25773-00-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate, a compound with the chemical identifier CAS No. 25773-00-6, has garnered significant attention in the realm of chemical and pharmaceutical research due to its versatile structural properties and potential applications. This compound, characterized by its ethyl ester and dimethylamino ethoxy side chain, represents a fascinating subject of study for researchers exploring novel synthetic pathways and biological activities.

The molecular structure of Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate consists of a benzoate core substituted with an ethoxy group at the 4-position and a dimethylamino ethoxy moiety at the 2-position. This unique arrangement imparts distinct physicochemical properties, making it a valuable candidate for various applications in drug discovery and material science. The presence of the dimethylamino group enhances the compound's basicity, which is a crucial factor in designing pharmacophores that interact with biological targets.

In recent years, Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate has been extensively studied for its potential role in developing novel therapeutic agents. Researchers have been particularly interested in its ability to modulate neurotransmitter activity, owing to the similarity of its structure to known bioactive molecules. Preliminary studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, making it a promising candidate for further investigation.

The synthesis of Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the benzoate core, followed by selective functionalization at the desired positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methodologies underscore the compound's importance in modern synthetic chemistry.

One of the most intriguing aspects of Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate is its potential application in medicinal chemistry. The benzoate moiety is known for its stability and compatibility with biological systems, while the dimethylamino ethoxy group provides a scaffold for further derivatization. This flexibility has allowed researchers to design analogs with enhanced bioavailability and targeted action. For instance, modifications at the dimethylamino group have been explored to optimize receptor binding affinity and metabolic stability.

Recent advancements in computational chemistry have further accelerated the study of Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate. Molecular modeling techniques have been used to predict binding interactions with various biological targets, providing insights into potential drug-like properties. These simulations have helped researchers prioritize lead compounds for experimental validation, streamlining the drug discovery process.

The pharmaceutical industry has taken note of Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate's potential, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate its efficacy and safety profiles in treating a range of conditions. The compound's ability to cross the blood-brain barrier has been a particular focus, as it may offer therapeutic benefits for neurological disorders.

Beyond pharmaceutical applications, Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate has shown promise in material science research. Its unique structural features make it suitable for developing advanced polymers and coatings with enhanced functionality. For example, incorporating this compound into polymer matrices can improve thermal stability and mechanical strength, making it valuable for industrial applications.

The environmental impact of Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate has also been a subject of interest. Studies have examined its biodegradability and toxicity profile to assess its suitability for large-scale use. Efforts are being made to develop sustainable synthetic routes that minimize environmental impact while maintaining high yields and purity.

In conclusion, Ethyl 4-(2-(Dimethylamino)ethoxy)benzoate represents a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical development. Its unique structure, combined with recent advancements in research methodologies, positions it as a key player in modern scientific exploration. As further studies continue to uncover its properties and applications, this compound is poised to make substantial contributions to various fields.